6-CHLOROPYRIDAZINE-3-CARBOXYLIC Acid [2-(3-FLUOROPHENYL)ETHYL]AMIDE

• Molecular Formula: C13H11ClFN3O
• Molecular Weight: 279.70 g/mol
• IUPAC Name: 6-chloro-N-[2-(3-fluorophenyl)ethyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C13H11ClFN3O/c14-12-5-4-11(17-18-12)13(19)16-7-6-9-2-1-3-10(15)8-9/h1-5,8H,6-7H2,(H,16,19)
• InChI Key: RAEIHVXPNQZPSP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CCNC(=O)C2=NN=C(C=C2)Cl

Description

6-CHLOROPYRIDAZINE-3-CARBOXYLIC Acid [2-(3-FLUOROPHENYL)ETHYL]AMIDE is a useful research compound. Its molecular formula is C13H11ClFN3O and its molecular weight is 279.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-chloropyridazine-3-carboxylic acid (0.31 g, 1.94 mmol) in dichloromethane (15.5 mL) was added diisopropylethylamine (0.73 mL, 4.19 mmol), followed by 1-hydroxybenzotriazole monohydrate (0.28 g, 2.1 mmol) and 1-(3-dimethylamino)propyl-3-ethylcarbodiimide (0.37 mL, 2.1 mmol). The resulting mixture was stirred for 15 minutes, followed by the addition of 3-fluorophenethylamine (0.28 mL, 2.1 mmol). After stirring for 27 hours at ambient temperature, the reaction mixture was diluted with dichloromethane (200 mL), washed with water (4×25 mL), dried over Na2SO4 and concentrated in vacuo. Purification by column chromatography eluted with dichloromethane: ethyl acetate (2:1) afforded the product as a white powder (0.205 g). 1H NMR (400 MHz, CDCl3) δ 8.26, 8.12, 7.67, 7.28-7.23, 6.95-6.89, 3.80-3.75, 2.95.